Cas no 83716-67-0 (2-Propenamide, 3-(3-methoxyphenyl)-)

2-Propenamide, 3-(3-methoxyphenyl)- structure
83716-67-0 structure
Product Name:2-Propenamide, 3-(3-methoxyphenyl)-
CAS No:83716-67-0
MF:C10H11NO2
MW:177.199842691422
CID:583375
PubChem ID:57296506
Update Time:2025-04-19

2-Propenamide, 3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-(3-methoxyphenyl)-
    • 3-(3-methoxyphenyl)prop-2-enamide
    • SCHEMBL1383790
    • XKBQXFXSHULGIW-UHFFFAOYSA-N
    • 3-methoxycinnamamide
    • DTXSID80720774
    • 83716-67-0
    • Inchi: 1S/C10H11NO2/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7H,1H3,(H2,11,12)
    • InChI Key: XKBQXFXSHULGIW-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C=CC(N)=O)=C1

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3Ų
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